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Compound of Interest

Compound Name: Olivetol

Cat. No.: B132274 Get Quote

Essential Safety and Handling Guide for Olivetol
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety protocols, personal

protective equipment (PPE) recommendations, and disposal procedures for Olivetol.

Hazard Summary

Olivetol presents several hazards that necessitate careful handling:

Causes irritation to the eyes, skin, and respiratory tract.[1][2]

Harmful if swallowed.[3]

May lead to serious eye damage.[3]

It is light-sensitive.[1]

Considered very toxic to aquatic life.[3]

Mutagenic effects have been observed in laboratory experiments.[1]
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To mitigate exposure risks, the following personal protective equipment is mandatory when

handling Olivetol:

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

eyeglasses conforming to

OSHA 29 CFR 1910.133 or

EN166.[1]

Protects against splashes and

dust, preventing eye irritation

and serious damage.[1][3]

Skin Protection

Chemical-impermeable gloves

and appropriate protective

clothing.[1][4]

Prevents skin irritation and

absorption.[1][3]

Respiratory Protection

A NIOSH-approved respirator

is required if ventilation is

inadequate or irritation occurs.

[1]

Protects the respiratory tract

from irritation due to dust or

aerosols.[1]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the stability of Olivetol and ensuring a

safe laboratory environment.

Handling Procedures:

Work in a well-ventilated area to keep airborne concentrations low.[1]

Minimize the generation and accumulation of dust.[1]

Avoid all direct contact with eyes, skin, and clothing.[1]

Always wash hands and forearms thoroughly after handling the substance.[1]

Facilities should be equipped with an eyewash station and a safety shower.[1]

Storage Conditions:

Keep the container tightly sealed.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b132274?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/69097.pdf
https://pim-resources.coleparmer.com/sds/69097.pdf
https://www.chemos.de/import/data/msds/GB_en/500-66-3-A0014283-GB-en.pdf
https://pim-resources.coleparmer.com/sds/69097.pdf
https://www.echemi.com/sds/olivetol-pid_Seven41694.html
https://pim-resources.coleparmer.com/sds/69097.pdf
https://www.chemos.de/import/data/msds/GB_en/500-66-3-A0014283-GB-en.pdf
https://pim-resources.coleparmer.com/sds/69097.pdf
https://pim-resources.coleparmer.com/sds/69097.pdf
https://www.benchchem.com/product/b132274?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/69097.pdf
https://pim-resources.coleparmer.com/sds/69097.pdf
https://pim-resources.coleparmer.com/sds/69097.pdf
https://pim-resources.coleparmer.com/sds/69097.pdf
https://pim-resources.coleparmer.com/sds/69097.pdf
https://pim-resources.coleparmer.com/sds/69097.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a cool, dry, and well-ventilated location.[1]

Refrigeration is recommended (below 4°C/39°F).[1]

Protect from light and store away from incompatible materials such as acid chlorides, acid

anhydrides, and strong oxidizing agents.[1]

Spill and Disposal Management
Immediate and correct response to spills and proper disposal of waste are crucial for safety

and environmental protection.

Spill Cleanup Protocol:

In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-

ventilated.

Don PPE: Wear the appropriate personal protective equipment as outlined above.

Contain Spill: Sweep up the spilled solid. Avoid generating dust.[1]

Decontaminate: Place the swept material into a suitable container for disposal.[1]

Final Cleaning: There are no specific instructions for cleaning up Olivetol spills. It is

recommended to follow general laboratory procedures for cleaning up chemical spills.
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Olivetol Spill Cleanup Workflow

Waste Disposal Plan:
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Olivetol waste must not be disposed of with regular household garbage.[2]

Prevent the chemical from entering the sewage system.[2]

All disposal activities must comply with federal, state, and local environmental regulations.[1]

First Aid Measures
In case of accidental exposure, immediate first aid is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, making sure to lift

the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove all contaminated clothing and shoes.

Immediately wash the affected skin area with

plenty of water for at least 15 minutes. Get

medical help if irritation develops.[1]

Inhalation

Move the individual to fresh air at once. If

breathing is difficult, administer oxygen. If the

person is not breathing, give artificial respiration.

Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, have them rinse their

mouth and drink 2-4 cups of milk or water.

Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[1]
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Property Value

Appearance Light purple powder

Melting Point 42-44 °C (107.6-111.2 °F)[2]

Flash Point > 112 °C (> 233.6 °F)[1]

Molecular Formula C11H16O2

Molecular Weight 180.25 g/mol

Stability
Stable under normal conditions, but may

discolor upon exposure to light.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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